Cas no 18867-44-2 (1,3-Propanediol,2-(dimethylamino)-1-(4-nitrophenyl)-, (1S,2S)-)

1,3-Propanediol,2-(dimethylamino)-1-(4-nitrophenyl)-, (1S,2S)- Properties

Names and Identifiers

• 1,3-Propanediol,2-(dimethylamino)-1-(4-nitrophenyl)-, (1S,2S)-
• L-(+)-THREO-2-(N,N-DIMETHYLAMINO)-1-(4-NITROPHENYL)-1,3-PROPANEDIOL
• (1S,2S)-2-(dimethylamino)-1-(4-nitrophenyl)propane-1,3-diol
• (1S,2S)-2-(N,N-Dimethylamino)-1-(p-nitrophenyl)-1,3-propanediol
• 1,3-Propanediol, 2-(diMethylaMino)-1-(4-nitrophenyl)-, (1S,2S)-
• DTXSID601190896
• (1S,2S)-2-(Dimethylamino)-1-(4-nitrophenyl)-1,3-propanediol
• AKOS004120352
• 18867-44-2
• (1s,2s)-2-dimethylamino-1-(4-nitrophenyl)-1,3-propanediol
• 1,3-Propanediol,2-(dimethylamino)-1-(4-nitrophenyl)-,(1S,2S)-
• +Expand

• InChIKey： WKFXOUSFZMOKOH-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H16N2O4/c1-12(2)10(7-14)11(15)8-3-5-9(6-4-8)13(16)17/h3-6,10-11,14-15H,7H2,1-2H3
• SMILES： OCC(C(C1C=CC([N+]([O-])=O)=CC=1)O)N(C)C

Computed Properties

• Exact Mass: 240.11100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 240.111
• Heavy Atom Count: 17
• Complexity: 246
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 89.5Ų

Experimental Properties

• LogP: 1.07390
• PSA: 89.52000
• Refractive Index: 1.588
• Boiling Point: 418.6°Cat760mmHg
• Flash Point: 207°C
• Density: 1.284

1,3-Propanediol,2-(dimethylamino)-1-(4-nitrophenyl)-, (1S,2S)- Security Information

1,3-Propanediol,2-(dimethylamino)-1-(4-nitrophenyl)-, (1S,2S)- Customs Data

• HS CODE：2922199090
• Customs Data：

  China Customs Code:

  2922199090

  Overview:

  2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%